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Compound of Interest

Compound Name: 2-Chloro-N,N-dimethylethanamine

Cat. No.: B085670

An In-Depth Technical Guide to 2-Chloro-N,N-dimethylethanamine Hydrochloride: Properties,
Synthesis, and Applications

Introduction

2-Chloro-N,N-dimethylethanamine, most commonly handled and utilized as its more stable
hydrochloride salt (DMC-HCI), is a bifunctional organic compound of significant interest to the
pharmaceutical and chemical industries. Its structure, featuring a reactive alkyl chloride and a
tertiary amine, makes it a highly versatile building block for introducing the dimethylaminoethyl
moiety into a wide range of molecules.[1][2] This guide provides a comprehensive overview of
its chemical and physical properties, a detailed examination of its primary synthetic route, its
critical applications in drug development, and essential safety protocols for its handling and
storage. For researchers and professionals in organic synthesis and medicinal chemistry, a
thorough understanding of this key intermediate is fundamental to its effective and safe
utilization.

Physicochemical Properties and Identification

The accurate identification and understanding of a reagent's physical properties are
prerequisites for its successful application in research and development. 2-Chloro-N,N-
dimethylethanamine is primarily available as its hydrochloride salt to enhance stability and
ease of handling.[2] The free base is a liquid, while the salt is a crystalline solid.[1]
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Identifier

Value

Compound Name

2-Chloro-N,N-dimethylethanamine
Hydrochloride

2-(Dimethylamino)ethyl chloride hydrochloride;

Synonyms DMC-HCI; N-(2-Chloroethyl)dimethylamine
hydrochloride[3]
CAS Number 4584-46-7[4]

Molecular Formula

CaH11CI2N[4][5]

Molecular Weight

144.04 g/mol [4][5]

IUPAC Name

2-chloro-N,N-
dimethylethanamine;hydrochloride[6][7]

Physical Property

Value

White to beige or brown-yellow crystalline

Appearance
powder/crystals[5][8]
Melting Point 201-208 °C (decomposes)[4][9]
N Soluble in water (2000 g/L at 20 °C) and
Solubility
methanol[8][9]
. Stable under normal conditions, but highly
Stability

hygroscopic (sensitive to moisture)[8][9]

Synthesis of 2-Chloro-N,N-dimethylethanamine

Hydrochloride

The most prevalent and efficient method for synthesizing 2-Chloro-N,N-dimethylethanamine

hydrochloride is through the chlorination of 2-(dimethylamino)ethanol using thionyl chloride

(SOCI2).[2][10] This reaction is favored due to its high yield and the straightforward formation of

the desired hydrochloride salt.
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Causality of Experimental Choice: Thionyl chloride is the reagent of choice for converting the
primary alcohol in 2-(dimethylamino)ethanol to an alkyl chloride. The reaction proceeds via a
chlorosulfite intermediate. A key advantage of this method is that the byproducts, sulfur dioxide
(S0O2) and hydrogen chloride (HCI), are gaseous, which simplifies purification.[2] Crucially, the
in situ generation of HCI gas readily protonates the basic tertiary amine group of the product,
causing it to precipitate from many organic solvents as the stable, crystalline hydrochloride salt.
This prevents potential side reactions, such as self-alkylation of the amine.[2]
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Caption: General workflow for the synthesis of DMC-HCI.
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Experimental Protocol: Laboratory-Scale Synthesis

This protocol is a representative procedure based on established laboratory practices.[2][10] All
operations must be conducted in a well-ventilated fume hood using appropriate personal
protective equipment.

o Preparation: Equip a 500 mL three-necked round-bottom flask with a magnetic stirrer, a
dropping funnel, and a reflux condenser fitted with a drying tube (containing CaCl:z or
similar).

o Reactant Addition: Charge the flask with 2-(dimethylamino)ethanol (e.g., 0.5 mol) dissolved
in anhydrous dichloromethane (200 mL).

e Cooling: Cool the flask in an ice-water bath to maintain an internal temperature between 5-
10 °C.

e Chlorination: Slowly add thionyl chloride (e.g., 0.6 mol, 1.2 equivalents) dropwise from the
dropping funnel over 1-2 hours, ensuring the temperature does not exceed 15 °C. Vigorous
stirring is essential.

» Reaction Completion: Once the addition is complete, remove the ice bath and allow the
mixture to warm to room temperature. Heat the mixture to reflux for 1-2 hours to drive the
reaction to completion.

« |solation: Cool the reaction mixture to room temperature and concentrate it using a rotary
evaporator to remove the solvent and any excess thionyl chloride.

 Purification: The resulting crude solid can be purified by recrystallization from absolute
ethanol to yield the final product as white crystals.

Drying: Dry the purified crystals under vacuum to remove residual solvent.

Core Applications in Drug Development and Organic
Synthesis

2-Chloro-N,N-dimethylethanamine hydrochloride is a cornerstone reagent for introducing the
dimethylaminoethyl group (-CH2CH2N(CHs3)2) in nucleophilic substitution reactions.[11] This
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moiety is a common pharmacophore in numerous Active Pharmaceutical Ingredients (APIS),
particularly in antihistaminic and anticholinergic drugs, where it often serves as a key part of the
molecule that interacts with biological targets.[12]

Key Pharmaceutical Applications:

e Antihistamines: It is a critical precursor in the synthesis of first-generation antihistamines like
Chlorpheniramine and Mepyramine.[9][12]

e Anticholinergics/Muscle Relaxants: Used in the synthesis of Orphenadrine.[12]

o Other APIs: It serves as an intermediate for a variety of other drugs, including the
cardiovascular agent Diltiazem and the antipsychotic Triflupromazine.[9][12]

Illustrative Synthesis of Chlorpheniramine

Starting Materials

2-Chloro-N,N-dimethylethanamine HCI Chlorpheniramine Precursor
(DMC-HCI) (e.g., 4-chlorophenyl(pyridin-2-yl)acetonitrile)

\Reaction /

Nucleophilic Alkylation
(Base, e.g., NaNH2)

Chlorpheniramine

(Final API)

Click to download full resolution via product page

Caption: Role of DMC-HCI in API synthesis.
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Beyond pharmaceuticals, its reactivity is leveraged in broader organic synthesis and materials

science.[13]

Application Area

Specific Use

Organic Synthesis

Alkylating agent for synthesizing substituted
oxindoles and dinitrobenzimidazoles with

antimicrobial activity.

Catalysis

Precursor for synthesizing ligands like Tris(2-
(diethylamino)ethyl)amine (EtsTREN), used in
copper-catalyzed atom transfer radical
polymerization (ATRP).

Materials Science

Used to modify polymer chains to incorporate
amino functionalities, altering properties like
solubility or conductivity.[13]

Safety, Handling, and Storage

2-Chloro-N,N-dimethylethanamine hydrochloride is a hazardous chemical and must be

handled with stringent safety precautions. The hydrochloride salt is classified as toxic if

swallowed or in contact with skin, causes skin and eye irritation, and is suspected of causing

genetic defects.[7][14][15][16]

Hazard Class

GHS Statement

Acute Toxicity, Oral

H301: Toxic if swallowed[16]

Acute Toxicity, Dermal

H311: Toxic in contact with skin

Skin Corrosion/Irritation

H315: Causes skin irritation[14]

Eye Damage/Irritation

H319: Causes serious eye irritation[14]

Germ Cell Mutagenicity

H341: Suspected of causing genetic defects[7]
[16]

STOT, Single Exposure

H335: May cause respiratory irritation[14]
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Safe Handling and Personal Protective Equipment (PPE):

Engineering Controls: Always handle this compound within a certified chemical fume hood to
avoid inhalation of dust.[14][17]

o Eye Protection: Wear tight-sealing safety goggles and a face shield.[18]

o Skin Protection: Use impervious gloves (e.g., nitrile) and wear a lab coat. Ensure gloves are
inspected before use and disposed of properly.[14]

o Respiratory Protection: If dust formation is unavoidable, use a NIOSH/MSHA-approved
respirator with a particulate filter.[15][18]

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area. Wash hands thoroughly after handling.[15]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[17] Due to
its hygroscopic nature, it is critical to protect it from moisture; storage under an inert
atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.[8][9]

Conclusion

2-Chloro-N,N-dimethylethanamine hydrochloride is an indispensable reagent in modern
organic and medicinal chemistry. Its unique bifunctional structure provides a reliable and
efficient means of incorporating the dimethylaminoethyl group, a common feature in a multitude
of pharmaceutical agents. While its utility is vast, its hazardous nature demands rigorous
adherence to safety protocols. A comprehensive understanding of its properties, synthesis, and
safe handling procedures, as detailed in this guide, is essential for any scientist or researcher
aiming to leverage this potent chemical building block.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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